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Compound of Interest

Compound Name: Proxazole

Cat. No.: B10762789 Get Quote

Disclaimer: Publicly available scientific literature on the specific analgesic properties and

mechanism of action of Proxazole is limited. This guide synthesizes the available information

and provides a framework for its investigation based on its classification as a smooth muscle

relaxant and its use in functional gastrointestinal disorders. The experimental protocols and

signaling pathways described are based on established methodologies for evaluating visceral

analgesics and should be considered illustrative.

Introduction
Proxazole is a compound identified as an analgesic and anti-inflammatory agent, primarily

indicated for functional gastrointestinal disorders.[1] Its chemical structure features a 1,2,4-

oxadiazole core. While detailed mechanistic studies on its analgesic properties are not

extensively documented in publicly accessible literature, its therapeutic application suggests a

primary role in alleviating visceral pain, likely through modulation of smooth muscle contractility.

This technical guide provides a comprehensive overview of the potential analgesic properties

of Proxazole, detailing its chemical characteristics, hypothesized mechanism of action, and

methodologies for its preclinical and clinical investigation.
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Property Value Source

IUPAC Name

(RS)-N,N-diethyl-2-[3-(1-

phenylpropyl)-1,2,4-oxadiazol-

5-yl]ethanamine

[1]

Molecular Formula C17H25N3O [1]

Molar Mass 287.407 g·mol−1 [1]

CAS Number 5696-09-3 [1]

ATC Code

A03AX07 (Other drugs for

functional gastrointestinal

disorders)

Hypothesized Mechanism of Action and Signaling
Pathways
Given its use in functional gastrointestinal disorders, the analgesic effect of Proxazole is likely

linked to its properties as a smooth muscle relaxant. Visceral pain is often associated with

distension and abnormal contractility of hollow organs. By promoting smooth muscle relaxation,

Proxazole may reduce the mechanical stimuli that activate nociceptors in the gut wall.

The precise molecular targets of Proxazole are not well-elucidated. However, many smooth

muscle relaxants act by modulating intracellular calcium levels or through cyclic nucleotide

signaling pathways. A plausible hypothesized signaling pathway for Proxazole's action on

visceral smooth muscle is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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